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Safe Handling Procedures and Controls

To mitigate risks, the following exposure controls and personal protective equipment (PPE) are mandatory.

Aspect Requirements & Recommendations

General Handling Avoid dust and aerosol formation. Use in a well-ventilated area. Provide

Precautions appropriate exhaust ventilation [1].

EyelFace Tightly fitting safety goggles [1].

Protection

Skin Protection Wear protective gloves, protective clothing, and face protection. Use CE-

approved gloves, noting that glove performance may vary with different solutions
or concentrations [1].

Respiratory Use a particulate respirator (recommended filter type P2) when dusts are
Protection generated [1].
Body Protection Flame-retardant, antistatic protective clothing [1].
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Storage and Stability

Proper storage is critical for maintaining chemical safety and integrity.

e Storage Conditions: Store in a cool, dark place (below 20°C) in an inert atmosphere. Keep the
container tightly closed in a dry and well-ventilated place [1].

¢ Incompatible Materials: The substance is incompatible with acids, acid chlorides, acid
anhydrides, and strong oxidizing agents [1].

e Stability: It is stable under recommended storage conditions [1].

First Aid Measures and Emergency Procedures

Immediate and correct first aid is crucial in case of exposure. The workflow below outlines the key steps to

take.

Exposure to
1,7-Heptanediamine
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Frequently Asked Questions (FAQS)

Q1: What does the hazard statement H314 mean for my daily work with this chemical? H314 means
1,7-Heptanediamine causes severe skin burns and eye damage. Any procedure involving transfer,
weighing, or use of this substance must be conducted with great care. You must always wear appropriate PPE
—including gloves, lab coat, and safety goggles—and work within a fume hood or with other local exhaust

ventilation to prevent contact [1].

Q2: The MSDS mentions the substance is "air sensitive." How does this impact storage? An air-
sensitive substance reacts with components in the air, such as oxygen or moisture. For 1,7-Heptanediamine,
you must store it under an inert atmosphere (e.g., nitrogen or argon) and ensure the container is tightly

sealed. This prevents degradation and maintains the chemical's stability [2].

Q3: What should I do with waste containing 1,7-Heptanediamine? Surplus and non-recyclable material
should be offered to a licensed disposal company. A common disposal method is to dissolve or mix the
material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber. Contaminated packaging should be disposed of as an unused product [1].

Q4: What are the physical properties I need to know for experimental setup?

¢ Physical State: Can form a solidified mass or crystalline chunks [1].
¢ Melting Point: 26 - 29 °C [1].

e Boiling Point: 223 - 225 °C [1].

¢ Flash Point: 88 °C (closed cup), classifying it as flammable [1].

¢ Solubility: Soluble in water, ethanol, acetone, ether, and benzene [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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